Cas no 1235118-70-3 (N,N-bis(propan-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide)

• Product Name: N,N-bis(propan-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide
• CAS No: 1235118-70-3
• MF: C₁₃H₁₇N₅O₂
• MW: 275.306381940842
• CID: 6076370
• PubChem ID: 49713207
• Update Time: 2025-10-15

N,N-bis(propan-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-bis(propan-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide
• CHEMBL4960346
• VU0521709-1
• F5827-0004
• 1235118-70-3
• N,N-diisopropyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide
• N,N-di(propan-2-yl)-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide
• AKOS024519881

• Inchi： 1S/C13H17N5O2/c1-8(2)18(9(3)4)13(19)12-16-11(17-20-12)10-7-14-5-6-15-10/h5-9H,1-4H3
• InChI Key： TZBFZSAYICBICB-UHFFFAOYSA-N
• SMILES： O=C(C1=NC(C2C=NC=CN=2)=NO1)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 275.13822480g/mol
• Monoisotopic Mass: 275.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85Ų

Additional information on N,N-bis(propan-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

Comprehensive Analysis of N,N-bis(propan-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1235118-70-3)

The compound N,N-bis(propan-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1235118-70-3) is a specialized organic molecule featuring a unique combination of pyrazine and 1,2,4-oxadiazole moieties. Its structural complexity and functional groups make it a subject of interest in pharmaceutical and agrochemical research. The presence of the oxadiazole ring, known for its electron-withdrawing properties, enhances the compound's potential applications in drug design and material science. Researchers are particularly intrigued by its carboxamide group, which contributes to its stability and reactivity under various conditions.

In recent years, the demand for heterocyclic compounds like N,N-bis(propan-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide has surged due to their versatility in medicinal chemistry. The pyrazine ring, a key component of this molecule, is often associated with bioactive properties, including antimicrobial and anti-inflammatory effects. This aligns with current trends in drug discovery, where scientists are exploring multi-target therapeutics to address complex diseases. The compound's CAS No. 1235118-70-3 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

The synthesis of N,N-bis(propan-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide involves multi-step organic reactions, often requiring precise control of temperature and catalysts. Its 1,2,4-oxadiazole core is synthesized through cyclization reactions, a topic frequently searched in academic databases. Given the growing interest in sustainable chemistry, researchers are also investigating greener synthesis routes for such compounds to minimize environmental impact. This compound's propan-2-yl (isopropyl) groups further enhance its lipophilicity, a property highly valued in pharmacokinetic optimization.

From an industrial perspective, CAS No. 1235118-70-3 is gaining attention in the development of advanced materials. Its rigid oxadiazole structure contributes to thermal stability, making it a candidate for high-performance polymers. Additionally, the pyrazin-2-yl moiety offers opportunities for functionalization, enabling the creation of derivatives with tailored properties. These aspects resonate with the increasing focus on smart materials and molecular engineering in nanotechnology forums.

Analytical characterization of N,N-bis(propan-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in research. The rise of AI-assisted drug discovery has also sparked interest in computational studies of this molecule, with researchers using molecular docking to predict its interactions with biological targets. Such approaches align with the broader shift toward data-driven chemistry.

In summary, N,N-bis(propan-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1235118-70-3) represents a compelling case study in modern chemical innovation. Its structural features bridge multiple disciplines, from medicinal chemistry to material science, while its synthesis and applications reflect contemporary priorities like sustainability and computational modeling. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.